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Compound of Interest

Compound Name: Galaxolide

Cat. No.: B129953 Get Quote

For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount, extending from the laboratory bench to the final disposal of

chemical waste. Galaxolide, a synthetic musk compound widely used as a fragrance

ingredient, requires careful management due to its environmental persistence and high toxicity

to aquatic life. This guide provides essential, step-by-step procedures for the proper disposal of

Galaxolide, ensuring the safety of personnel and the protection of our ecosystems.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to be aware of the immediate safety and

handling requirements for Galaxolide. The substance is classified as very toxic to aquatic life

with long-lasting effects (H410).[1] Therefore, preventing its release into the environment is a

primary concern.

In the event of a spill, personnel should wear appropriate personal protective equipment (PPE),

including chemical-resistant gloves and safety glasses. Spills should be contained using an

inert absorbent material, such as sand or earth, and collected into a suitable, closed container

for disposal.[2][3][4]

Regulatory Framework for Galaxolide Disposal
The disposal of Galaxolide is governed by local, state, and federal regulations for hazardous

waste. In the United States, the Environmental Protection Agency (EPA) under the Resource
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Conservation and Recovery Act (RCRA) establishes the framework for hazardous waste

management.

Galaxolide is not specifically listed as a hazardous waste under RCRA's F, K, P, or U lists.

However, due to its high aquatic toxicity, it may be classified as a characteristic hazardous

waste for Toxicity. The specific waste code would be determined through the Toxicity

Characteristic Leaching Procedure (TCLP).[5] In the absence of a specific listing, it is prudent

to manage Galaxolide waste as hazardous. For transportation purposes, Galaxolide is

classified under UN number 3082, designated for environmentally hazardous substances,

liquid, N.O.S.

Quantitative Data for Disposal Management
The following table summarizes key quantitative information relevant to the disposal and

management of Galaxolide waste.

Parameter Value Regulation/Source

Hazard Classification
H410: Very toxic to aquatic life

with long lasting effects

Globally Harmonized System

(GHS)

UN Number 3082
Department of Transportation

(DOT)

US EPA RCRA Waste Code

Not specifically listed; may

exhibit Toxicity Characteristic

(D-code to be determined by

TCLP)

Resource Conservation and

Recovery Act (RCRA)

Reportable Quantity (RQ)

100 lbs (default for unlisted

characteristic hazardous

wastes)

Comprehensive Environmental

Response, Compensation, and

Liability Act (CERCLA)

Step-by-Step Laboratory Disposal Protocol for
Galaxolide
Adherence to a standardized disposal protocol is essential for ensuring safety and regulatory

compliance within a research environment.
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Step 1: Waste Identification and Segregation

Identify Waste Streams: Clearly identify all waste streams containing Galaxolide. This

includes pure Galaxolide, solutions containing Galaxolide, and any contaminated materials

such as gloves, pipette tips, and absorbent pads.

Segregate Waste: Do not mix Galaxolide waste with non-hazardous waste. It is also crucial

to avoid mixing it with other incompatible hazardous wastes to prevent chemical reactions.

Step 2: Proper Waste Containment

Select Appropriate Containers: Use chemically compatible containers for collecting

Galaxolide waste. High-density polyethylene (HDPE) containers are generally suitable.

Ensure Secure Closure: Containers must have a secure, leak-proof lid. Keep containers

closed at all times except when adding waste.

Step 3: Labeling of Waste Containers

Affix Hazardous Waste Labels: As soon as waste is first added to the container, it must be

labeled with the words "Hazardous Waste."

Complete Label Information: The label must include the full chemical name ("Galaxolide" or

"1,3,4,6,7,8-Hexahydro-4,6,6,7,8,8-hexamethylcyclopenta[g]-2-benzopyran"), the hazard

characteristics (e.g., "Toxic to Aquatic Life"), and the accumulation start date.

Step 4: Accumulation and Storage in a Satellite Accumulation Area (SAA)

Designate an SAA: Store the labeled waste container in a designated Satellite Accumulation

Area within the laboratory, at or near the point of generation.

Volume Limits: Do not exceed the SAA volume limits, which are typically 55 gallons for

hazardous waste or 1 quart for acutely hazardous waste.

Secondary Containment: It is best practice to store the waste container within a secondary

containment unit to capture any potential leaks.

Step 5: Arranging for Disposal
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Contact a Licensed Disposal Company: The disposal of Galaxolide waste must be handled

by a licensed and reputable hazardous waste disposal company. Your institution's

Environmental Health and Safety (EHS) department will have approved vendors.

Provide Necessary Documentation: Be prepared to provide the waste disposal company with

a detailed description of the waste, including its composition and volume.

Schedule a Pickup: Coordinate with your EHS department and the disposal company to

schedule a pickup of the full waste container.

Step 6: Final Disposal Method

Professional Treatment: The licensed disposal company will transport the waste to a

permitted Treatment, Storage, and Disposal Facility (TSDF).

Incineration: High-temperature incineration is a common and effective method for the

destruction of organic hazardous wastes like Galaxolide.

Landfill Restrictions: Untreated hazardous waste is prohibited from land disposal. Any

residues from treatment must meet strict EPA standards before being landfilled.

Visualizing the Disposal Workflow
To further clarify the procedural steps for the proper disposal of Galaxolide, the following

diagram illustrates the logical workflow from waste generation to final disposal.
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Galaxolide Disposal Workflow

In the Laboratory

Disposal Process

Step 1: Waste Generation &
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Identification
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Treatment, Storage, and
Disposal Facility (TSDF)

Scheduled Pickup

Step 6: Final Disposal via
High-Temperature Incineration

Treatment
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Caption: Logical workflow for the proper disposal of Galaxolide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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